2-amino-3-(3-methylphenyl)-4H-chromen-4-one

• IUPAC Name: 2-amino-3-(3-methylphenyl)chromen-4-one
• InChI: InChI=1S/C16H13NO2/c1-10-5-4-6-11(9-10)14-15(18)12-7-2-3-8-13(12)19-16(14)17/h2-9H,17H2,1H3
• InChI Key: VXEWNKHTDGNZIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=C(OC3=CC=CC=C3C2=O)N
• Molecular Formula: C16H13NO2
• DSSTOX Substance ID: DTXSID701240155
• Molecular Weight: 251.28 g/mol
• CAS RN: 883279-40-1

Description

2-amino-3-(3-methylphenyl)-4H-chromen-4-one, commonly known as 2-AMPC, is a heterocyclic compound with a range of applications in scientific research. It is a promising compound due to its wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

Mechanism of Action

2-AMPC has a range of biological activities due to its ability to interact with various receptors and enzymes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. It has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
2-AMPC has a range of biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, as well as anticancer activity. It has also been shown to inhibit the growth of cancer cells and to induce apoptosis. In addition, it has been shown to reduce the production of reactive oxygen species, which can damage cells and lead to oxidative stress.

Advantages and Limitations for Lab Experiments

2-AMPC has several advantages for lab experiments, including its low cost, its easy availability, and its wide range of applications. However, it also has some limitations, such as its relatively low solubility in water and its instability in acidic conditions.

Future Directions

2-AMPC has a wide range of potential future applications, including its use in the synthesis of new drugs and in the development of new therapeutic agents. It could also be used in the development of new diagnostic tools, such as imaging agents and biosensors. Additionally, it could be used in the development of new materials, such as nanomaterials and polymers. Finally, it could be used in the development of new delivery systems, such as nanoparticles and liposomes.

Synthesis Methods

2-AMPC can be synthesized by various methods, including the Biginelli reaction, the Ullmann reaction, and the Knoevenagel condensation. The Biginelli reaction involves the condensation of aldehydes, urea, and ethyl acetoacetate, followed by hydrolysis and decarboxylation. The Ullmann reaction involves the coupling of aryl halides and amines, while the Knoevenagel condensation involves the condensation of aldehydes and ketones with amines.

Scientific Research Applications

2-AMPC has a wide range of scientific research applications. It has been used in the synthesis of various heterocyclic compounds, such as 2-amino-3-(3-methylphenyl)-4H-chromen-4-one-3-sulfonic acid, 2-amino-3-(3-methylphenyl)-4H-chromen-4-one-3-carboxylic acid, and 2-amino-3-(3-methylphenyl)-4H-chromen-4-one-3-thiocarboxylic acid. It has also been used in the synthesis of various drugs, such as synthetic opioids, anti-cancer drugs, and anti-inflammatory drugs.